Cas no 2137613-44-4 (Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)-)

• Product Name: Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)-
• CAS No: 2137613-44-4
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 5297276
• Update Time: 2025-05-19

Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)-

• Inchi： 1S/C10H16O4S/c1-2-15(13,14)9-5-6-3-7(9)8(4-6)10(11)12/h6-9H,2-5H2,1H3,(H,11,12)
• InChI Key： MHYKRMZFVIWFME-UHFFFAOYSA-N
• SMILES： C12CC(CC1S(CC)(=O)=O)CC2C(O)=O

Additional information on Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)-

Exploring Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- (CAS No. 2137613-44-4): Properties, Applications, and Innovations

The chemical compound Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- (CAS No. 2137613-44-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its bicyclic framework and ethylsulfonyl functional group make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with the growing demand for novel therapeutic agents.

One of the most searched questions about this compound revolves around its synthetic pathways and stability under various conditions. Studies indicate that the bicyclo[2.2.1]heptane core provides exceptional rigidity, which is advantageous for designing high-performance polymers and bioactive molecules. The ethylsulfonyl moiety further enhances its reactivity, enabling selective modifications—a hot topic in green chemistry and sustainable synthesis.

In the context of AI-driven drug design, Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- has emerged as a candidate for virtual screening due to its 3D structural diversity. Computational chemists frequently query its molecular docking potential, especially for neurological targets. This aligns with trends in precision medicine, where tailored molecular scaffolds are critical.

Another trending application lies in advanced material science. The compound’s thermal stability and solubility profile make it suitable for nanocomposite formulations, a rapidly growing field. Searches for “bicyclic compounds in electronics” or “sulfonyl derivatives for coatings” highlight industry interest in such innovations.

From a regulatory perspective, CAS No. 2137613-44-4 is not classified under restricted categories, making it accessible for academic and industrial R&D. However, users often seek guidance on safe handling protocols and compatibility with common reagents, reflecting broader concerns about lab safety and environmental impact.

Future research directions may explore its role in bioconjugation or catalysis, areas dominating scientific forums. As patent filings involving similar structures rise, this compound’s IP potential becomes another focal point for innovators.